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Compound of Interest

Compound Name: Stachartin C

Cat. No.: B1163457 Get Quote

An extensive review of publicly available scientific literature and chemical databases reveals

that while Stachartin C is a known natural product, there is a significant lack of published

research detailing its biological activity. This technical guide aims to summarize the currently

available information on Stachartin C and highlight the existing knowledge gaps that present

opportunities for future research.

Stachartin C is a secondary metabolite isolated from the fungus Stachybotrys chartarum.[1][2]

[3][4] Chemical suppliers confirm its existence, providing the molecular formula C29H41NO6

and CAS number 1978388-56-5.[1] The producing organism, Stachybotrys chartarum, is a well-

documented fungus known for producing a diverse array of secondary metabolites with various

biological activities.

Despite the characterization of its chemical structure and origin, a comprehensive search for its

biological effects, including anticancer, anti-inflammatory, or specific enzymatic inhibitory

activities, did not yield any specific quantitative data, such as IC50 or EC50 values.

Consequently, there is no information available to populate a data table on its biological activity.

Similarly, the scientific literature lacks detailed experimental protocols for assays conducted

with Stachartin C. While general methodologies for testing natural products for various

biological activities are well-established, no specific protocols have been published in the

context of this particular compound.

Furthermore, no signaling pathways modulated by Stachartin C have been elucidated.

Research into the mechanism of action of Stachartin C appears to be a nascent field. A related
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compound, Stachartin E, also isolated from Stachybotrys, has been noted to inhibit nitric oxide

(NO) production in macrophages, suggesting potential anti-inflammatory properties within this

compound class. However, no such data is available for Stachartin C itself.

In conclusion, while the chemical identity of Stachartin C is established, its biological role and

potential as a therapeutic agent remain largely unexplored. The absence of data on its

biological activity, mechanism of action, and interaction with cellular signaling pathways

presents a clear and significant gap in the current scientific knowledge. This lack of information

precludes the creation of an in-depth technical guide with quantitative data, experimental

protocols, and signaling pathway diagrams as per the initial request. Further research is

necessary to uncover the biological functions of Stachartin C and to determine its potential for

applications in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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